Cas no 57666-50-9 (2-Furancarbonitrile, 5-phenyl-)

2-Furancarbonitrile, 5-phenyl- structure
57666-50-9 structure
Product Name:2-Furancarbonitrile, 5-phenyl-
CAS No:57666-50-9
MF:C11H7NO
MW:169.179382562637
CID:1606197
PubChem ID:12227148
Update Time:2025-04-21

2-Furancarbonitrile, 5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarbonitrile, 5-phenyl-
    • 5-phenylfuran-2-carbonitrile
    • LEPUGNMSTZGEAG-UHFFFAOYSA-N
    • SCHEMBL11733368
    • DTXSID00481350
    • 57666-50-9
    • 5-phenyl-2-furonitrile
    • Inchi: 1S/C11H7NO/c12-8-10-6-7-11(13-10)9-4-2-1-3-5-9/h1-7H
    • InChI Key: LEPUGNMSTZGEAG-UHFFFAOYSA-N
    • SMILES: O1C(C#N)=CC=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 169.05281
  • Monoisotopic Mass: 169.052763847g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.93
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